3-(2-oxo-2-phenylethyl)-1,3-benzothiazol-2(3H)-one

• IUPAC Name: 3-phenacyl-1,3-benzothiazol-2-one
• InChI: InChI=1S/C15H11NO2S/c17-13(11-6-2-1-3-7-11)10-16-12-8-4-5-9-14(12)19-15(16)18/h1-9H,10H2
• InChI Key: APFRMGDBMQWNIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN2C3=CC=CC=C3SC2=O
• Molecular Formula: C15H11NO2S
• DSSTOX Substance ID: DTXSID50398989
• Molecular Weight: 269.3 g/mol
• CAS RN: 4614-21-5

Description

3-(2-oxo-2-phenylethyl)-1,3-benzothiazol-2(3H)-one, also known as benzothiazolone, is a heterocyclic compound that has gained attention in scientific research due to its potential use in pharmaceuticals and other industries. This molecule is synthesized through a multi-step process and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(2-oxo-2-phenylethyl)-1,3-benzothiazol-2(3H)-oneone varies depending on its application. As a fluorescent probe, it binds to metal ions and undergoes a conformational change that results in a change in fluorescence. As an anticancer agent, it has been found to induce apoptosis in cancer cells through the activation of caspase enzymes. As an antibacterial agent, it inhibits bacterial growth by disrupting the bacterial cell wall. As an inhibitor of enzymes involved in inflammation, it reduces the production of inflammatory cytokines.
Biochemical and Physiological Effects:
Benzothiazolone has been found to have various biochemical and physiological effects. It has been shown to have antioxidant properties and to reduce oxidative stress in cells. Additionally, it has been found to reduce inflammation and to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-oxo-2-phenylethyl)-1,3-benzothiazol-2(3H)-oneone in lab experiments is its versatility. It can be used in a variety of applications, including as a fluorescent probe, anticancer agent, antibacterial agent, and inhibitor of enzymes involved in inflammation. However, one limitation is its potential toxicity. As with any chemical compound, it is important to use caution when working with 3-(2-oxo-2-phenylethyl)-1,3-benzothiazol-2(3H)-oneone to avoid exposure and potential harm.

Future Directions

There are many potential future directions for research involving 3-(2-oxo-2-phenylethyl)-1,3-benzothiazol-2(3H)-oneone. One area of interest is its potential use as an anticancer agent. Further studies could explore its efficacy in different types of cancer and its mechanism of action. Additionally, it could be studied for its potential use in treating neurodegenerative diseases and as an antibacterial agent. Further research could also explore modifications to the molecule to improve its effectiveness and reduce potential toxicity.

Scientific Research Applications

Benzothiazolone has been found to have various applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions and as a potential anticancer agent. Additionally, it has been studied for its potential use as an antibacterial agent and as an inhibitor of enzymes involved in inflammation.